1544-68-9(4-Fluorophenyl isothiocyanate),4f

4-Fluorophenyl isothiocyanate Properties

Names and Identifiers

- 4-Fluorophenyl isothiocyanate
- 4-Fluoroisothiocyanatobenzene
- 1-fluoro-4-isothiocyanato-benzene
- 1-fluoro-4-isothiocyanatobenzene
- Isothiocyanic Acid 4-Fluorophenyl Ester
- p-Fluorophenyl isothiocyanate
- Benzene, 1-fluoro-4-isothiocyanato-
- 4-fluorophenylisothiocyanate
- ISOTHIOCYANIC ACID, p-FLUOROPHENYL ESTER
- NFIUJHJMCQQYDL-UHFFFAOYSA-N
- 4-fluorobenzenisothiocyanate
- PubChem5008
- WLN: SCNR DF
- 4f
- PS-10310
- F2121-0327
- 1544-68-9
- 4-Fluorophenyl isothiocyanate, 98%
- SCHEMBL457225
- NSC78433
- NSC-78433
- NSC 78433
- 4fluorophenyl isothiocyanate
- CHEMBL4646848
- FT-0618539
- EINECS 216-280-4
- 1-Fluoro-4-isothiocyanatobenzene #
- 1-fluoranyl-4-isothiocyanato-benzene
- 4-fluoro-phenylisothiocyanate
- AKOS000212244
- A809538
- J-515414
- DTXSID3061768
- MFCD00004809
- 1-isothiocyanato-4-fluorobenzene
- J-802138
- BRN 0636596
- BP-12925
- 1-Fluoro-4-isothiocyanatobenzene
- 4-12-00-01110 (Beilstein Handbook Reference)
- GEO-04330
- NS00047599
- F0644
- 4-fluorophenyl-isothiocyanate
- EN300-17378
- 4-fluoro-phenyl isothiocyanate
- DTXCID1034973
- STL163642
- BBL012572
- DB-043222
- +Expand
- MDL： MFCD00004809
- InChIKey： NFIUJHJMCQQYDL-UHFFFAOYSA-N
- Inchi： 1S/C7H4FNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
- SMILES： S=C=NC1C([H])=C([H])C(=C([H])C=1[H])F
- BRN： 0636596

Computed Properties

Exact Mass: 153.00500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 153.004848
Heavy Atom Count: 10
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 44.4

Experimental Properties

LogP: 2.56000
PSA: 44.45000
Refractive Index: 1.6195-1.6215
Boiling Point: 228°C(lit.)
Melting Point: 24-26 °C (lit.)
Flash Point: Fahrenheit: 192.2 ° f
Celsius: 89 ° c
Color/Form: Solids.
Solubility: Not determined
Sensitiveness: Moisture Sensitive
Density: 1.25

4-Fluorophenyl isothiocyanate Security Information

Symbol: GHS05 GHS08
RTECS：NX8760000
WGK Germany：3
Safety Term：8
Safety Instruction： S23-S26-S36/37-S39-S45
Packing Group：III
Packing Group：III
Risk Phrases：R34; R42
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 1759 8/PG 2
Hazard Statement： H314,H317,H334
Warning Statement： P261,P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 34-42
Signal Word：Danger
TSCA：T
HazardClass：8
FLUKA BRAND F CODES：10-21-19

4-Fluorophenyl isothiocyanate Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Fluorophenyl isothiocyanate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LWM-1g	4-Fluorophenyl Isothiocyanate	1544-68-9	95%	1g	$33.00	2024-06-20
A2B Chem LLC	AB67558-1g	4-Fluorophenyl isothiocyanate	1544-68-9	95%	1g	$18.00	2024-04-20
Aaron	AR003M4Y-1g	4-Fluorophenyl Isothiocyanate	1544-68-9	98%	1g	$5.00
abcr	AB103999-5 g	4-Fluorophenyl isothiocyanate, 98%; .	1544-68-9	98%	5 g	€87.20	2023-07-20
Apollo Scientific	PC32704-5g	4-Fluorophenyl isothiocyanate	1544-68-9	98%	5g	£26.00	2024-05-25
Enamine	EN300-17378-0.05g	1-fluoro-4-isothiocyanatobenzene	1544-68-9	97%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D956006-25g	4-Fluorophenyl Isothiocyanate	1544-68-9	98%	25g	$190	2022-05-25
Fluorochem	001283-1g	4-Fluorophenyl isothiocyanate	1544-68-9	98%	1g	￡14.00	2022-03-29
Life Chemicals	F2121-0327-0.25g	4-Fluorophenyl isothiocyanate	1544-68-9	95%+	0.25g	$18.0	2023-09-06
Oakwood	001283-1g	4-Fluorophenyl isothiocyanate	1544-68-9	98%	1g	$10.00	2024-07-19

4-Fluorophenyl isothiocyanate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1544-68-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

4-Fluorophenyl isothiocyanate Related Literature

1. The rate of reaction of some substituted anilines with phenyl isothiocyanate, and the correlation with amino-proton chemical shifts

H. Akiyama,N. Yoshida,Y. Araki,K. Ouchi J. Chem. Soc. B 1968 676
2. Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water

Zhicheng Fu,Wenhao Yuan,Ning Chen,Zhanhui Yang,Jiaxi Xu Green Chem. 2018 20 4484
3. Size matters—strong binding of the terephthalate dianion by thiourea functionalised fused [n]polynorbornane hosts

Adam J. Lowe,Frederick M. Pfeffer Chem. Commun. 2008 1871
4. Size matters—strong binding of the terephthalate dianion by thiourea functionalised fused [n]polynorbornane hosts

Adam J. Lowe,Frederick M. Pfeffer Chem. Commun. 2008 1871
5. Discovery of potential anti-inflammatory drugs: diaryl-1,2,4-triazoles bearing N-hydroxyurea moiety as dual inhibitors of cyclooxygenase-2 and 5-lipoxygenase

Bo Jiang,Xiaojing Huang,Hequan Yao,Jieyun Jiang,Xiaoming Wu,Siyi Jiang,Qiujuan Wang,Tao Lu,Jinyi Xu Org. Biomol. Chem. 2014 12 2114
6. The surface chemistry of metal–organic frameworks

Christina V. McGuire,Ross S. Forgan Chem. Commun. 2015 51 5199
7. Programmed functionalization of SURMOFs via liquid phase heteroepitaxial growth and post-synthetic modification

Min Tu,Suttipong Wannapaiboon,Roland A. Fischer Dalton Trans. 2013 42 16029
8. Liquid phase stepwise growth of surface mounted metal–organic frameworks for exploratory research and development of applications

Min Tu,Suttipong Wannapaiboon,Roland A. Fischer Inorg. Chem. Front. 2014 1 442
9. Neutron activation of In(iii) complexes with thiosemicarbazones leads to the production of potential radiopharmaceuticals for the treatment of breast cancer

Alexandre A. Oliveira,Lucas L. Franco,Raquel G. dos Santos,Gabriele M. C. Perdig?o,Jeferson G. da Silva,Elaine M. Souza-Fagundes,Heloisa Beraldo New J. Chem. 2017 41 9041
10. Synthesis of oxazolidinofullerenes/thiazolidinofullerenes: novel reaction of [60]fullerene with isocyanates/isothiocyanates promoted by ferric perchlorate

Fa-Bao Li,Ye-Fei Zhu,Xiao-Feng Zhang,Ji-Long Shi,Jun Wu,Liu Chen,Xiao-Xue Liang,Li Liu RSC Adv. 2014 4 48085

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Cas no 1544-68-9 (4-Fluorophenyl isothiocyanate)

4-Fluorophenyl isothiocyanate Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Fluorophenyl isothiocyanate Security Information

4-Fluorophenyl isothiocyanate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Fluorophenyl isothiocyanate Price

4-Fluorophenyl isothiocyanate Suppliers

4-Fluorophenyl isothiocyanate Related Literature

Related Categories

1544-68-9 (4-Fluorophenyl isothiocyanate) Related Products